Cas no 69675-07-6 (1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine)

69675-07-6 structure
Product name:1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
- pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(3-methylphenyl)-
- 1-methyl-4-(3-methylphenyl)-3,6-dihydro-2H-pyridine
- 69675-07-6
- CHEMBL62134
- DTXSID90219967
- SCHEMBL8264178
-
- Inchi: InChI=1S/C13H17N/c1-11-4-3-5-13(10-11)12-6-8-14(2)9-7-12/h3-6,10H,7-9H2,1-2H3
- InChI Key: NGAHSUYKMIBETE-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)C2=CCN(CC2)C
Computed Properties
- Exact Mass: 187.13621
- Monoisotopic Mass: 187.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
- XLogP3: 3.2
Experimental Properties
- Density: 0.989
- Boiling Point: 286.1°C at 760 mmHg
- Flash Point: 115.9°C
- Refractive Index: 1.549
- PSA: 3.24
1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine Related Literature
-
Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
-
Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
-
Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
69675-07-6 (1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine) Related Products
- 13460-15-6(7-bromo-3-methyl-4H-1,2,4-benzothiadiazine-1,1-dione)
- 902264-05-5(2-[Benzyl(ethyl)amino]-1-phenylethan-1-ol)
- 2681255-08-1((2E)-3-(2-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridin-3-yl)prop-2-enoic acid)
- 717875-82-6(4-methoxy-1-methylpyrazolo[3,4-b]pyridin-3-amine)
- 1565828-96-7(MOF-74(Mg))
- 895640-96-7(1-benzyl-4-2-(4-fluorophenyl)-2-oxoethyl-1,2,3,4-tetrahydropyrazine-2,3-dione)
- 2172477-24-4(2-cyano-4-fluoro-6-methylbenzene-1-sulfonamide)
- 1357087-16-1(4-amino-1-propyl-1H-pyrazole-3-carboxamide)
- 99500-37-5(Ethyl 4-(bromomethyl)-2-chlorobenzoate)
- 634923-02-7(Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate hydrochloride)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
